Cas no 71386-90-8 (4-Butoxy-2H-1-benzopyran-2-one)

• Product Name: 4-Butoxy-2H-1-benzopyran-2-one
• CAS No: 71386-90-8
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 2799943
• PubChem ID: 12629104
• Update Time: 2025-04-21

4-Butoxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one, 4-butoxy-
• DTXSID10504923
• 4-butoxy-2 h -chromen-2-one
• 71386-90-8
• CHEMBL4856305
• DTXCID00455733
• 4-BUTOXYCHROMEN-2-ONE
• 4-Butoxy-2H-chromen-2-one

• Inchi： 1S/C13H14O3/c1-2-3-8-15-12-9-13(14)16-11-7-5-4-6-10(11)12/h4-7,9H,2-3,8H2,1H3
• InChI Key： ZKOVXIHGIBKKNU-UHFFFAOYSA-N
• SMILES： O(C1=CC(=O)OC2C=CC=CC1=2)CCCC

Computed Properties

• Exact Mass: 218.094294304Da
• Monoisotopic Mass: 218.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives